1-[(Methylsulfonyl)methyl]cyclopropanemethanamine

• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: [1-(methylsulfonylmethyl)cyclopropyl]methanamine
• InChI: InChI=1S/C6H13NO2S/c1-10(8,9)5-6(4-7)2-3-6/h2-5,7H2,1H3
• InChI Key: CXSIZQVBSMJFBG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1(CC1)CN

Description

1-[(Methylsulfonyl)methyl]cyclopropanemethanamine is a cyclopropane-containing compound featuring a methanamine (-CH2NH2) group and a methylsulfonyl (-SO2CH3) substituent directly attached to the cyclopropane ring. This structural arrangement confers unique physicochemical properties, including enhanced metabolic stability due to the electron-withdrawing sulfonyl group and conformational rigidity from the cyclopropane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(methanesulfonylmethyl)cyclopropyl]methanamine typically involves the reaction of cyclopropylmethanamine with methanesulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The compound is often purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

[1-(Methanesulfonylmethyl)cyclopropyl]methanamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acid derivatives.

Reduction: It can be reduced to form simpler amine derivatives.

Substitution: The methanesulfonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Substitution reactions typically involve nucleophiles such as amines or alcohols.

Major Products Formed

The major products formed from these reactions include sulfonic acids, amine derivatives, and various substituted cyclopropyl compounds .

Scientific Research Applications

[1-(Methanesulfonylmethyl)cyclopropyl]methanamine is used in a variety of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [1-(methanesulfonylmethyl)cyclopropyl]methanamine involves its interaction with specific molecular targets. The methanesulfonyl group is known to participate in various biochemical pathways, potentially affecting enzyme activity and protein function. The cyclopropyl ring may also play a role in stabilizing the compound’s interactions with its targets .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-[(Methylsulfonyl)methyl]cyclopropanemethanamine (Compound X) with structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Unique Features
1-[(Methylsulfonyl)methyl]cyclopropanemethanamine (X)	C6H13NO2S	175.24	Cyclopropane, -CH2NH2, -SO2CH3	Rigid cyclopropane core; sulfonyl enhances stability
1-[3-(Methylsulfonyl)phenyl]cyclopropanemethanamine	C12H17NO2S	239.34	Phenyl ring, -SO2CH3	Aromatic interactions; higher molecular weight
1-(3,4-Difluorophenyl)cyclobutanemethanamine	C11H13F2N	209.23	Cyclobutane, difluorophenyl	Larger ring size; fluorine enhances bioavailability
[4-(1-Methanesulfonylcyclopropyl)phenyl]methanamine	C11H15NO2S	225.07	Para-substituted phenyl, -SO2CH3	Altered substitution pattern
1-[3-(Methylsulfonyl)phenyl]cyclopentanamine	C12H17NO2S	239.34	Cyclopentane ring	Reduced ring strain; improved solubility

Key Observations :

• Substituent Effects : The methylsulfonyl group in Compound X enhances metabolic stability and electronic properties compared to sulfanyl or halogenated analogs (e.g., 1-(3-Chlorophenyl)cyclopropanemethanamine) .
• Aromatic vs. Aliphatic : Phenyl-containing analogs (e.g., 1-[3-(Methylsulfonyl)phenyl]cyclopropanemethanamine) exhibit stronger aromatic interactions but higher molecular weights, which may limit blood-brain barrier permeability compared to Compound X .